Cas no 898769-54-5 (Cyclohexyl-(2,4-difluorophenyl)methanone)

• Product Name: Cyclohexyl-(2,4-difluorophenyl)methanone
• CAS No: 898769-54-5
• MF: C₁₃H₁₄F₂O
• MW: 224.246470928192
• MDL: MFCD03841377
• CID: 1947225
• PubChem ID: 24724212
• Update Time: 2025-06-13

Cyclohexyl-(2,4-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-(2,4-difluorophenyl)methanone
• CYCLOHEXYL 2,4-DIFLUOROPHENYL KETONE
• AG-H-65081
• 898769-54-5
• DTXSID50642611
• Cyclohexyl(2,4-difluorophenyl)methanone
• AKOS009338799
• MFCD03841377
• CYCLOHEXYL2,4-DIFLUOROPHENYLKETONE
• Cyclohexyl-(2,4-difluorophenyl)methanone

• MDL： MFCD03841377
• Inchi： 1S/C13H14F2O/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h6-9H,1-5H2
• InChI Key： DJYJFIBXMBVVRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1CCCCC1)=O)F

Computed Properties

• Exact Mass: 224.10100
• Monoisotopic Mass: 224.10127139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 300.3°C at 760 mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.509
• PSA: 17.07000
• LogP: 3.72780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexyl-(2,4-difluorophenyl)methanone

Recent Advances in the Study of Cyclohexyl-(2,4-difluorophenyl)methanone (CAS: 898769-54-5)

Cyclohexyl-(2,4-difluorophenyl)methanone (CAS: 898769-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclohexyl and difluorophenyl moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of Cyclohexyl-(2,4-difluorophenyl)methanone, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% under mild reaction conditions. The researchers utilized a palladium-catalyzed cross-coupling reaction, which not only enhanced the efficiency of the synthesis but also reduced the formation of unwanted by-products. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In addition to synthetic improvements, the pharmacological profile of Cyclohexyl-(2,4-difluorophenyl)methanone has been extensively investigated. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory activity against certain kinase enzymes implicated in inflammatory diseases. The study reported an IC50 value of 0.8 µM for the compound against a specific kinase target, suggesting its potential as a lead molecule for the development of anti-inflammatory therapeutics. Further mechanistic studies indicated that the compound's activity is mediated through the modulation of downstream signaling pathways involved in cytokine production.

The potential therapeutic applications of Cyclohexyl-(2,4-difluorophenyl)methanone extend beyond inflammation. A 2024 study in the European Journal of Medicinal Chemistry explored its anticancer properties, particularly in the context of solid tumors. The researchers found that the compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase pathways. Notably, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, a property that is highly desirable in anticancer drug development. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of Cyclohexyl-(2,4-difluorophenyl)methanone as a viable drug candidate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications to improve its drug-like properties. Recent efforts have focused on derivatization strategies to enhance metabolic stability and tissue penetration. A 2023 patent application disclosed a series of analogs with improved pharmacokinetic profiles, paving the way for future clinical investigations.

In conclusion, Cyclohexyl-(2,4-difluorophenyl)methanone (CAS: 898769-54-5) represents a promising scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological evaluation, and structural optimization have highlighted its potential as a therapeutic agent for inflammatory diseases and cancer. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its drug-like properties, ultimately translating these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable subject of study in the quest for novel therapeutics.